Cas no 2613299-59-3 ((1R)-1-(1-methylcyclopropyl)ethan-1-amine hydrochloride)

(1R)-1-(1-Methylcyclopropyl)ethan-1-amine hydrochloride is a chiral amine compound featuring a cyclopropyl substituent adjacent to the stereogenic center. The hydrochloride salt form enhances its stability and solubility in polar solvents, making it suitable for synthetic applications. The (1R)-enantiomer exhibits high stereochemical purity, which is critical for asymmetric synthesis and pharmaceutical intermediates. The 1-methylcyclopropyl group confers steric hindrance, potentially influencing reactivity and selectivity in nucleophilic reactions. This compound is valuable in medicinal chemistry for structure-activity relationship studies due to its constrained geometry. It serves as a versatile building block for bioactive molecules, particularly in the development of CNS-targeting agents or enzyme inhibitors. The crystalline nature of the hydrochloride salt facilitates characterization and handling.

(1R)-1-(1-methylcyclopropyl)ethan-1-amine hydrochloride structure

2613299-59-3 structure

Product Name:(1R)-1-(1-methylcyclopropyl)ethan-1-amine hydrochloride

CAS No:2613299-59-3

MF:C₆H₁₄ClN

MW:135.635060787201

MDL:MFCD33032291

CID:5663083

PubChem ID:155943995

Update Time:2025-07-02

(1R)-1-(1-methylcyclopropyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- EN300-27735782
- (1R)-1-(1-methylcyclopropyl)ethan-1-amine hydrochloride
- 2613299-59-3
- (R)-1-(1-Methylcyclopropyl)ethan-1-amine hydrochloride
- G75439
- MDL： MFCD33032291
- Inchi： 1S/C6H13N.ClH/c1-5(7)6(2)3-4-6;/h5H,3-4,7H2,1-2H3;1H/t5-;/m1./s1
- InChI Key： OBBAHKOGEPSVMA-NUBCRITNSA-N
- SMILES： Cl.N[C@H](C)C1(C)CC1

Computed Properties

Exact Mass: 135.0814771g/mol
Monoisotopic Mass: 135.0814771g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 74.2
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26Å²

(1R)-1-(1-methylcyclopropyl)ethan-1-amine hydrochloride Pricemore >>

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